Cas no 1803897-31-5 (6-Formyl-1H-benzimidazole-7-acetonitrile)
6-Formyl-1H-benzimidazole-7-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Formyl-1H-benzimidazole-7-acetonitrile
-
- Inchi: 1S/C10H7N3O/c11-4-3-8-7(5-14)1-2-9-10(8)13-6-12-9/h1-2,5-6H,3H2,(H,12,13)
- InChI Key: WGOLYAVWSGHOJK-UHFFFAOYSA-N
- SMILES: O=CC1C=CC2=C(C=1CC#N)N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- XLogP3: 0.6
- Topological Polar Surface Area: 69.5
6-Formyl-1H-benzimidazole-7-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061003957-250mg |
6-Formyl-1H-benzimidazole-7-acetonitrile |
1803897-31-5 | 98% | 250mg |
$816.91 | 2022-04-02 | |
| Alichem | A061003957-500mg |
6-Formyl-1H-benzimidazole-7-acetonitrile |
1803897-31-5 | 98% | 500mg |
$1,141.99 | 2022-04-02 | |
| Alichem | A061003957-1g |
6-Formyl-1H-benzimidazole-7-acetonitrile |
1803897-31-5 | 98% | 1g |
$2,186.19 | 2022-04-02 |
6-Formyl-1H-benzimidazole-7-acetonitrile Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 6-Formyl-1H-benzimidazole-7-acetonitrile
Recent Advances in the Study of 6-Formyl-1H-benzimidazole-7-acetonitrile (CAS: 1803897-31-5) and Its Applications in Chemical Biology and Medicine
6-Formyl-1H-benzimidazole-7-acetonitrile (CAS: 1803897-31-5) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies have explored its role in the development of novel therapeutics, with a focus on its unique structural features that enable selective binding to biological targets.
One of the most promising areas of research involving 6-Formyl-1H-benzimidazole-7-acetonitrile is its application in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to evaluate their inhibitory activity against specific kinases, such as EGFR and VEGFR, which are key targets in oncology. Preliminary results indicate that certain derivatives exhibit potent inhibitory effects with high selectivity, suggesting their potential as lead compounds for further drug development.
In addition to its role in kinase inhibition, 6-Formyl-1H-benzimidazole-7-acetonitrile has been investigated for its utility in the development of fluorescent probes. The compound's formyl and nitrile functional groups make it an attractive scaffold for the design of probes that can detect reactive oxygen species (ROS) and other biologically relevant molecules. Recent studies have demonstrated the successful incorporation of this compound into probe designs, enabling real-time monitoring of cellular ROS levels, which is crucial for understanding oxidative stress-related diseases.
Another notable application of 6-Formyl-1H-benzimidazole-7-acetonitrile is in the field of antimicrobial research. Benzimidazole derivatives are known for their broad-spectrum antimicrobial activity, and recent work has explored the potential of this compound as a precursor for novel antibiotics. Structural modifications have been made to enhance its activity against drug-resistant bacterial strains, with promising results in vitro. These findings highlight the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.
Despite these advancements, challenges remain in the optimization of 6-Formyl-1H-benzimidazole-7-acetonitrile-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural refinement and pharmacokinetic studies. However, the compound's unique properties and demonstrated efficacy in preliminary studies make it a valuable candidate for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, as well as the development of more efficient synthetic routes to facilitate large-scale production.
In conclusion, 6-Formyl-1H-benzimidazole-7-acetonitrile (CAS: 1803897-31-5) represents a promising scaffold in chemical biology and medicinal chemistry, with diverse applications ranging from kinase inhibition to antimicrobial therapy. Ongoing research efforts are expected to further elucidate its potential and pave the way for the development of novel therapeutics. The compound's versatility and the growing body of evidence supporting its biological activity underscore its importance as a subject of continued scientific inquiry.
1803897-31-5 (6-Formyl-1H-benzimidazole-7-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)